Cas no 369648-89-5 (5-Norbornene-2-carboxylic 1'-methylcyclopentylester)

• Product Name: 5-Norbornene-2-carboxylic 1'-methylcyclopentylester
• CAS No: 369648-89-5
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• MDL: MFCD08704202
• CID: 67870
• PubChem ID: 21960938
• Update Time: 2025-05-30

5-Norbornene-2-carboxylic 1'-methylcyclopentylester Chemical and Physical Properties

Names and Identifiers

• 1-Methylcyclopentyl bicyclo[2.2.1]hept-5-ene-2-carboxylate
• (1-methylcyclopentyl) bicyclo[2.2.1]hept-2-ene-5-carboxylate
• 5-Norbornene-2-carboxylic 1’-methylcyclopentyl ester
• Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid 1-methyl-cyclopentyl ester
• 5-Norbornene-2-carboxylic1'-methylcyclopentyl ester
• (1-methylcyclopentyl) bicyclo[2.2.1]hept-5-ene-2-carboxylate
• AC-4846
• SCHEMBL3364588
• 369648-89-5
• 1-Methylcyclopentylbicyclo[2.2.1]hept-5-ene-2-carboxylate
• Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 1-methylcyclopentyl ester
• AKOS015998999
• FT-0655085
• A823485
• DTXSID40889174
• 5-NORBORNENE-2-CARBOXYLIC 1'-METHYLCYCLOPENTYL ESTER
• Bicyclo(2.2.1)hept-5-ene-2-carboxylic acid, 1-methylcyclopentyl ester
• KRJJDXSTPKETCM-UHFFFAOYSA-N
• DTXCID701028442
• DB-003117
• 5-Norbornene-2-carboxylic 1'-methylcyclopentylester

• MDL： MFCD08704202
• Inchi： 1S/C14H20O2/c1-14(6-2-3-7-14)16-13(15)12-9-10-4-5-11(12)8-10/h4-5,10-12H,2-3,6-9H2,1H3
• InChI Key： KRJJDXSTPKETCM-UHFFFAOYSA-N
• SMILES： O(C(C1CC2C=CC1C2)=O)C1(C)CCCC1

Computed Properties

• Exact Mass: 220.14600
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.09
• Boiling Point: 289.856 °C at 760 mmHg
• Flash Point: 289.856 °C at 760 mmHg
• Refractive Index: 1.53
• PSA: 26.30000
• LogP: 3.07450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 5-Norbornene-2-carboxylic 1'-methylcyclopentylester

Introduction to 5-Norbornene-2-carboxylic 1'-methylcyclopentylester (CAS No. 369648-89-5)

5-Norbornene-2-carboxylic 1'-methylcyclopentylester, identified by the chemical compound code CAS No. 369648-89-5, is a specialized organic ester that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its norbornene backbone and a methylcyclopentyl ester group, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry. The molecular structure of 5-Norbornene-2-carboxylic 1'-methylcyclopentylester combines the rigidity of the bicyclic norbornene framework with the flexibility of the ester moiety, which contributes to its versatility in various chemical transformations.

The synthesis of 5-Norbornene-2-carboxylic 1'-methylcyclopentylester typically involves multi-step organic reactions, often starting from commercially available norbornene derivatives. The introduction of the methylcyclopentyl ester group requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution, are commonly employed to achieve the desired product. The compound's stability under various conditions makes it suitable for further functionalization, enabling its use in the development of more complex molecules.

In recent years, 5-Norbornene-2-carboxylic 1'-methylcyclopentylester has been explored for its potential applications in drug discovery and material science. Its unique structural features make it an attractive scaffold for designing novel pharmaceuticals with enhanced binding affinity and reduced toxicity. Researchers have leveraged its reactivity to develop intermediates for nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Additionally, the compound's ability to undergo controlled polymerization has opened doors for its use in creating advanced polymers with tailored mechanical and thermal properties.

One of the most compelling aspects of 5-Norbornene-2-carboxylic 1'-methylcyclopentylester is its role in enabling green chemistry initiatives. The compound's synthesis can be optimized to minimize waste and energy consumption, aligning with sustainable manufacturing practices. Recent studies have demonstrated its utility in catalytic processes that reduce reliance on hazardous reagents, thereby enhancing environmental safety. These advancements underscore the growing importance of such compounds in fostering sustainable industrial practices.

The pharmaceutical industry has been particularly interested in 5-Norbornene-2-carboxylic 1'-methylcyclopentylester due to its potential as a building block for bioactive molecules. Its incorporation into drug candidates has shown promise in improving pharmacokinetic profiles, including solubility and metabolic stability. Furthermore, computational modeling studies have highlighted its favorable interactions with biological targets, suggesting its suitability for further development into lead compounds. These findings have prompted increased investment in research aimed at exploring its full therapeutic potential.

Beyond pharmaceutical applications, 5-Norbornene-2-carboxylic 1'-methylcyclopentylester has found utility in materials science, particularly in the development of specialty polymers and coatings. Its incorporation into polymer matrices enhances thermal stability and mechanical strength, making it valuable for high-performance applications. Researchers have also investigated its use in creating conductive polymers and nanocomposites, where its unique structural features contribute to improved material properties. These diverse applications highlight the compound's broad industrial relevance.

The future prospects for 5-Norbornene-2-carboxylic 1'-methylcyclopentylester are promising, with ongoing research aimed at expanding its applications and optimizing its synthesis. Innovations in catalytic chemistry and process engineering are expected to further enhance its production efficiency and sustainability. Collaborative efforts between academia and industry are likely to drive new discoveries, unlocking additional potential uses for this versatile compound. As our understanding of its properties grows, so too will its importance in advancing both pharmaceuticals and materials science.